N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C22H25ClN4O3S2.ClH/c1-25(2)14-15-27(22-24-20-18(23)6-5-7-19(20)31-22)21(28)16-8-10-17(11-9-16)32(29,30)26-12-3-4-13-26;/h5-11H,3-4,12-15H2,1-2H3;1H
• InChI Key: CCSMJUKIQOVIGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4.Cl
• Molecular Formula: C22H26Cl2N4O3S2
• Molecular Weight: 529.5 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H26Cl2N4O3S2 and its molecular weight is 529.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Research has explored the synthesis of structurally diverse libraries of compounds through reactions involving similar chemical scaffolds. For example, the generation of a library through alkylation and ring closure reactions utilizing ketonic Mannich bases derived from 2-acetylthiophene has been documented. This approach is instrumental in creating a broad range of dithiocarbamates, thioethers, and various cyclic compounds, highlighting the utility of such chemical frameworks in generating diversity in synthetic chemistry (Roman, 2013).

Medicinal Chemistry and Drug Discovery

Several studies have focused on the synthesis of compounds based on thiazole and thiazoline scaffolds for their potential biological activities. For instance, compounds derived from 2-aminothiazole and 2-amino-2-thiazoline have been prepared and evaluated for their anti-inflammatory properties. This research underscores the importance of thiazole derivatives in developing new therapeutic agents (Lynch et al., 2006).

Cytotoxicity and Antitumor Activities

The utilization of propenone derivatives in synthesizing heterocyclic compounds with potential cytotoxic activities has been examined. Novel compounds bearing various substituents have been synthesized and assessed for their in vitro cytotoxicity against cancer cell lines, showcasing the potential of such molecules in anticancer drug development (Mansour et al., 2020).

Antimicrobial and Antibacterial Activities

Research has also been directed towards synthesizing new thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, with some compounds exhibiting promising antimicrobial activities. This highlights the role of such derivatives in addressing the growing concern of antibiotic resistance and the need for new antimicrobial agents (Gouda et al., 2010).